Cas no 1932085-58-9 ((1S)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1S)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1932085-58-9
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 6419375
• PubChem ID: 130722669
• Update Time: 2025-05-21

(1S)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-ol
• Benzenemethanol, 2-chloro-α-methyl-5-(trifluoromethyl)-, (αS)-
• (S)-1-(2-Chloro-5-(trifluoromethyl)phenyl)ethan-1-ol
• CS-0266954
• (1s)-1-[2-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol
• 1932085-58-9
• EN300-1938957

• Inchi： 1S/C9H8ClF3O/c1-5(14)7-4-6(9(11,12)13)2-3-8(7)10/h2-5,14H,1H3/t5-/m0/s1
• InChI Key： YCEDBTWVDGJDIF-YFKPBYRVSA-N
• SMILES： [C@H](C1C(=CC=C(C(F)(F)F)C=1)Cl)(O)C

Computed Properties

• Exact Mass: 224.0215771g/mol
• Monoisotopic Mass: 224.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 224.5±35.0 °C(Predicted)
• pka: 13.82±0.20(Predicted)

Additional information on (1S)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-ol

Comprehensive Overview of (1S)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 1932085-58-9)

(1S)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 1932085-58-9) is a chiral organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro and trifluoromethyl substituent on the phenyl ring, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's stereospecificity (1S-configuration) is particularly noteworthy, as it often influences the efficacy and selectivity of derived products.

In recent years, the demand for fluorinated compounds like (1S)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-ol has surged due to their enhanced metabolic stability and lipophilicity, which are critical in drug design. Researchers frequently search for "chiral building blocks for drug discovery" or "trifluoromethylphenyl derivatives applications," highlighting the compound's relevance in modern medicinal chemistry. Its CAS No. 1932085-58-9 is often queried in databases for patent analysis or regulatory compliance checks.

The synthesis of (1S)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-ol typically involves asymmetric reduction or enzymatic resolution methods, aligning with the growing trend toward green chemistry and sustainable synthesis. This aligns with popular search terms such as "eco-friendly chiral synthesis" or "biocatalysis in organic chemistry." The compound's high purity and optical activity are rigorously validated using techniques like HPLC and polarimetry, ensuring compliance with industry standards.

Beyond pharmaceuticals, (1S)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-ol is explored in material science, particularly in the development of liquid crystals and advanced polymers. Its thermal stability and electronic properties make it a candidate for functional materials, addressing queries like "fluorinated aromatics in electronics." The compound's safety profile and handling protocols are also frequently discussed, reflecting user concerns about laboratory safety and chemical storage.

In summary, (1S)-1-2-chloro-5-(trifluoromethyl)phenylethan-1-ol (CAS No. 1932085-58-9) exemplifies the intersection of chiral chemistry, fluorine science, and applied research. Its versatility and alignment with trending topics like precision medicine and sustainable materials ensure its continued prominence in scientific literature and industrial applications.